Cas no 88167-06-0 (1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-)
88167-06-0 structure
Product Name:1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-
CAS No:88167-06-0
MF:C24H30O4
MW:382.492607593536
CID:642601
PubChem ID:3102724
Update Time:2025-04-19
1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-
- 1,6-bis(4-propoxyphenyl)hexane-1,6-dione
- 1,6-bis[4-(propyloxy)phenyl]hexane-1,6-dione
- AKOS000505090
- DTXSID00389246
- 88167-06-0
- AG-690/09749012
-
- Inchi: 1S/C24H30O4/c1-3-17-27-21-13-9-19(10-14-21)23(25)7-5-6-8-24(26)20-11-15-22(16-12-20)28-18-4-2/h9-16H,3-8,17-18H2,1-2H3
- InChI Key: YZBLTPXUMRLDJX-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OCCC)CCCCC(C1C=CC(=CC=1)OCCC)=O
Computed Properties
- Exact Mass: 382.21440943g/mol
- Monoisotopic Mass: 382.21440943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 13
- Complexity: 404
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 52.6Ų
1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)- Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
88167-06-0 (1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-) Related Products
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- 18099-59-7(1-(4-(Decyloxy)phenyl)ethanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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